Cas no 1630815-52-9 (tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate
• CAS No: 1630815-52-9
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• MDL: MFCD27987100
• CID: 2094259
• PubChem ID: 91800866
• Update Time: 2025-05-19

tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (R)-tert-Butyl 2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate
• tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate
• AKOS025289664
• 1-Pyrrolidinecarboxylic acid, 2-(aminomethyl)-2-propyl-, 1,1-dimethylethyl ester, (2R)-
• AS-52083
• CS-0048654
• P14338
• (R)-tert-Butyl2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate
• SB12147
• (2R)-1-Boc-2-propylpyrrolidine-2-methanamine
• 1630815-52-9
• MFCD27987100

• MDL： MFCD27987100
• Inchi： 1S/C13H26N2O2/c1-5-7-13(10-14)8-6-9-15(13)11(16)17-12(2,3)4/h5-10,14H2,1-4H3/t13-/m1/s1
• InChI Key： XPLZPXOEANKHEL-CYBMUJFWSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@@]1(CN)CCC)=O

Computed Properties

• Exact Mass: 242.199428076g/mol
• Monoisotopic Mass: 242.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.6Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 319.9±15.0 °C at 760 mmHg
• Flash Point: 147.3±20.4 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate

tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1630815-52-9, commonly referred to as tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex structure, which includes a pyrrolidine ring substituted with a tert-butyl group, an aminomethyl group, and a propyl group. The stereochemistry at the 2R position adds an additional layer of complexity, making this compound a valuable subject for both academic and industrial research.

Recent advancements in chiral synthesis have highlighted the importance of tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate as a potential building block in the construction of bioactive molecules. Its unique structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, the tertiary amine functionality can act as a nucleophile in SN2 reactions, while the pyrrolidine ring provides a rigid framework that can be further functionalized to create more complex architectures.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have explored its potential as an intermediate in the synthesis of peptide mimetics and other bioactive agents. The presence of both an amine and a carboxylic acid group within the same molecule makes it an ideal candidate for forming peptide bonds, which are fundamental to protein structure and function. Furthermore, the stereochemical integrity at the 2R position ensures that the resulting products retain their biological activity, making this compound indispensable in enantioselective synthesis.

Recent studies have also demonstrated the utility of tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate in asymmetric catalysis. Its ability to act as a chiral ligand or catalyst has been exploited in various enantioselective reactions, including aldol additions and Michael additions. These reactions are pivotal in the construction of chiral centers, which are critical for the development of new pharmaceuticals and agrochemicals.

In addition to its role as an intermediate and catalyst, this compound has also found applications in materials science. Its unique combination of rigidity and flexibility makes it suitable for use in polymer synthesis and drug delivery systems. For example, researchers have investigated its potential as a component in polymeric nanoparticles designed for targeted drug delivery. The ability to functionalize the molecule further enhances its versatility, allowing it to be tailored for specific applications.

The synthesis of tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Recent advancements in catalytic asymmetric synthesis have enabled more efficient routes to this compound, reducing both time and cost while maintaining high enantiomeric excess. These methods often utilize transition metal catalysts or chiral auxiliaries to achieve the desired stereochemistry at the 2R position.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing this compound. Researchers are exploring green chemistry approaches that minimize waste and reduce reliance on hazardous reagents. For instance, biocatalytic methods using enzymes or microorganisms have shown promise in achieving selective transformations without generating harmful byproducts.

In conclusion, tert-butyl (2R)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate stands out as a versatile and valuable compound with applications spanning multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodology and asymmetric catalysis, positions it as a key player in modern chemical research. As our understanding of its properties continues to grow, so too does its potential for contributing to groundbreaking discoveries across various fields.